Cas no 1261938-65-1 (5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)
1261938-65-1 structure
Product Name:5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
CAS No:1261938-65-1
MF:C14H7ClF4O2
MW:318.650797128677
MDL:MFCD18322480
CID:2764748
PubChem ID:53228299
Update Time:2025-10-05
5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- 5-Chloro-2'-fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
- 5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
- DTXSID60691832
- A1-68025
- MFCD18322480
- 1261938-65-1
- 5-Chloro-2'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- 5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
-
- MDL: MFCD18322480
- Inchi: 1S/C14H7ClF4O2/c15-9-5-7(4-8(6-9)13(20)21)10-2-1-3-11(12(10)16)14(17,18)19/h1-6H,(H,20,21)
- InChI Key: CUMSSUHJEXLKQX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(F)(F)F)C=1F
Computed Properties
- Exact Mass: 318.0070698Da
- Monoisotopic Mass: 318.0070698Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 37.3Ų
5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329757-5 g |
5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; . |
1261938-65-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329757-5g |
5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; . |
1261938-65-1 | 95% | 5g |
€1159.00 | 2025-04-21 |
5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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